2-Methoxy-4-(2-oxopropyl)benzonitrile

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-methoxy-4-(2-oxopropyl)benzonitrile
• InChI: InChI=1S/C11H11NO2/c1-8(13)5-9-3-4-10(7-12)11(6-9)14-2/h3-4,6H,5H2,1-2H3
• InChI Key: XVVFOMUUYARANW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)C#N)OC

Description

2-Methoxy-4-(2-oxopropyl)benzonitrile is a substituted benzonitrile derivative featuring a methoxy group (-OCH₃) at the 2-position and a 2-oxopropyl group (-CH₂-C(=O)-CH₃) at the 4-position of the benzene ring. Key synthetic data includes an HPLC purity of 95.77% and a retention time of 10.81 minutes, indicating moderate polarity and efficient chromatographic separation .

Comparison with Similar Compounds

Structural Analogues with Methoxy and Oxoalkyl Substituents

Several compounds share functional group similarities with 2-Methoxy-4-(2-oxopropyl)benzonitrile, particularly in their methoxy and ketone-bearing alkyl side chains:

5-Methoxy-2,2-dimethyl-7-(2-oxopropyl)-2,3-dihydrochromen-4-one Contains a methoxy group and a 2-oxopropyl substituent within a chromenone scaffold. Exhibits anti-MRSA activity with measurable inhibition zones, highlighting the role of the 2-oxopropyl group in antimicrobial interactions .

7-Hydroxy-2-methyl-5-(2-oxopropyl)-4H-chromen-4-one Substituted with a hydroxyl group and 2-oxopropyl chain.

4-Methoxybenzonitrile

• Simplest analogue with only a methoxy group.
• Lacks the 2-oxopropyl moiety, resulting in lower molecular weight (133.15 g/mol) and altered reactivity .

Comparative Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	HPLC Purity	Key Substituents
This compound	C₁₁H₁₁NO₂*	~189*	95.77%	2-OCH₃, 4-(CH₂-C(=O)-CH₃)
5-Methoxy-2,2-dimethyl-7-(2-oxopropyl)-2,3-dihydrochromen-4-one	C₁₆H₁₈O₄	274.31	N/A	Methoxy, 2-oxopropyl, dimethyl
4-Methoxybenzonitrile	C₈H₇NO	133.15	N/A	4-OCH₃

*Calculated based on structural analysis due to lack of explicit data.